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Introduction

Interleukin-1β (IL-1β) is a potent pro-inflammatory cytokine that plays a crucial role in the innate

immune response and is implicated in a wide range of inflammatory diseases.[1][2] Its

production is tightly regulated and often requires a two-step activation process involving the

inflammasome, a multi-protein complex.[3] The NLRP3 inflammasome, in particular, is

activated by a variety of pathogenic and sterile insults, leading to the activation of caspase-1.[3]

[4] Activated caspase-1 then proteolytically cleaves the inactive precursor, pro-IL-1β, into its

mature and secretable 17 kDa form.[1][2][4][5]

Recent research has identified NIMA-related kinase 7 (NEK7) as a key mediator of NLRP3

inflammasome assembly and activation.[6] NK7-902 is a novel, potent, and selective cereblon

(CRBN)-based molecular glue degrader that targets NEK7 for proteasomal degradation.[6][7]

[8][9] By degrading NEK7, NK7-902 is designed to block the activation of the NLRP3

inflammasome, thereby inhibiting caspase-1 activation and the subsequent production of

mature IL-1β.[6][10][11] This application note provides a detailed protocol for quantifying the

inhibitory effect of NK7-902 on IL-1β production in lipopolysaccharide (LPS)-stimulated human
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peripheral blood mononuclear cells (PBMCs) using a sandwich enzyme-linked immunosorbent

assay (ELISA).

Signaling Pathway: NK7-902 Inhibition of NLRP3/IL-
1β Axis
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Caption: NK7-902 induces NEK7 degradation, preventing NLRP3 inflammasome assembly and

IL-1β maturation.

Experimental Protocol
This protocol details an in vitro assay to determine the dose-dependent inhibition of IL-1β

secretion from LPS-stimulated human PBMCs by NK7-902.

I. Materials and Reagents

Cells: Cryopreserved human PBMCs

Compound: NK7-902 (prepare a 10 mM stock in DMSO, store at -20°C)

Cell Culture Media: RPMI-1640, Fetal Bovine Serum (FBS), Penicillin-Streptomycin

Stimulant: Lipopolysaccharide (LPS) from E. coli (e.g., O111:B4)

ELISA Kit: Human IL-1β ELISA Kit (e.g., Thermo Fisher Scientific, R&D Systems,

RayBiotech)[12][13][14]

Other Reagents: DMSO (cell culture grade), PBS (phosphate-buffered saline), Ficoll-Paque

(for PBMC isolation if starting from whole blood)

Equipment: 37°C CO₂ incubator, centrifuge, biosafety cabinet, microplate reader (450 nm),

multichannel pipettes, sterile 96-well cell culture plates, sterile reagent reservoirs.

II. Experimental Workflow
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1. Cell Seeding
Plate PBMCs in a 96-well plate

(e.g., 2.5 x 10^5 cells/well)

2. Compound Treatment
Add serial dilutions of NK7-902.

Incubate for 1-2 hours.

3. Stimulation
Add LPS (e.g., 100 ng/mL final conc.).

Incubate for 18-24 hours.

4. Supernatant Collection
Centrifuge plate and collect cell-free

supernatant for analysis.

5. IL-1β ELISA
Perform sandwich ELISA according to

kit manufacturer's protocol.

6. Data Analysis
Calculate IL-1β concentrations and

determine the IC50 value for NK7-902.

Click to download full resolution via product page

Caption: Workflow for assessing NK7-902-mediated inhibition of IL-1β production in PBMCs.

III. Step-by-Step Procedure

A. Cell Preparation and Seeding

Thaw cryopreserved human PBMCs according to the supplier's protocol.

Wash the cells with complete RPMI media (RPMI-1640 + 10% FBS + 1% Pen-Strep).
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Perform a cell count and viability assessment (e.g., using Trypan Blue).

Resuspend the cells in complete RPMI media to a final concentration of 2.5 x 10⁶ cells/mL.

Seed 100 µL of the cell suspension into each well of a 96-well flat-bottom cell culture plate

(2.5 x 10⁵ cells/well).

Incubate the plate for 2 hours at 37°C, 5% CO₂ to allow cells to rest.

B. Compound Treatment

Prepare serial dilutions of NK7-902 in complete RPMI media. A suggested starting range is

10 µM to 1 pM. Remember to prepare a vehicle control (DMSO) with the same final DMSO

concentration as the highest NK7-902 dose (typically ≤0.1%).

Add 50 µL of the diluted NK7-902 or vehicle control to the appropriate wells.

Incubate the plate for 1-2 hours at 37°C, 5% CO₂. This pre-incubation allows the degrader to

act on NEK7 before inflammatory stimulation.[10]

C. LPS Stimulation

Prepare a working solution of LPS in complete RPMI media (e.g., 400 ng/mL for a 4x stock).

Add 50 µL of the LPS working solution to all wells except the "Unstimulated Control" wells.

The final volume in each well should be 200 µL, and the final LPS concentration will be 100

ng/mL.[15]

Add 50 µL of complete RPMI media to the "Unstimulated Control" wells.

Incubate the plate for 18-24 hours at 37°C, 5% CO₂.[16]

D. Supernatant Collection

Centrifuge the 96-well plate at 400 x g for 5 minutes at 4°C to pellet the cells.

Carefully collect 150 µL of the cell-free supernatant from each well without disturbing the cell

pellet.
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Samples can be assayed immediately or stored in aliquots at -80°C for later analysis. Avoid

repeated freeze-thaw cycles.[12][17]

E. Human IL-1β ELISA Perform the ELISA according to the specific manufacturer's instructions.

The following is a generalized sandwich ELISA protocol.[12][14][17][18]

Reagent Preparation: Prepare all reagents, including wash buffer, standards, and detection

antibodies, as described in the kit manual. Allow all reagents to reach room temperature

before use.

Standard Curve: Create a standard curve by performing serial dilutions of the IL-1β standard

provided in the kit. A typical range is 0-1000 pg/mL.[17]

Sample Addition: Add 50-100 µL (as per kit instructions) of the standards and collected cell

culture supernatants to the appropriate wells of the pre-coated microplate.[12][14] Assay all

samples and standards in duplicate.

Incubation 1: Cover the plate and incubate for the time and temperature specified in the

manual (e.g., 2.5 hours at room temperature or overnight at 4°C).[14]

Washing: Aspirate the contents of the wells and wash the plate 3-5 times with 1X Wash

Buffer.[12][17]

Detection Antibody: Add 100 µL of the biotinylated detection antibody to each well.

Incubation 2: Cover the plate and incubate (e.g., 1 hour at room temperature).[14]

Washing: Repeat the wash step as described in step 5.

Streptavidin-HRP: Add 100 µL of Streptavidin-HRP conjugate to each well.

Incubation 3: Cover the plate and incubate (e.g., 30-45 minutes at room temperature).[12]

[14]

Washing: Repeat the wash step as described in step 5.

Substrate Development: Add 100 µL of TMB substrate to each well. Incubate in the dark for

15-30 minutes at room temperature.[12][14]
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Stop Reaction: Add 50-100 µL of Stop Solution to each well. The color will change from blue

to yellow.

Read Absorbance: Immediately measure the optical density (OD) at 450 nm using a

microplate reader. A reference wavelength of 550 nm can be used to correct for optical

imperfections in the plate.[12]

IV. Data Analysis and Presentation

Standard Curve: Average the duplicate OD readings for each standard. Subtract the mean

OD of the blank (0 pg/mL standard). Plot the mean OD values against the known

concentrations of the IL-1β standards. Use a four-parameter logistic (4-PL) curve fit to

generate the standard curve.

Sample Concentration: Average the duplicate OD readings for each experimental sample

and subtract the mean blank OD. Use the standard curve to interpolate the concentration of

IL-1β (in pg/mL) for each sample.

Percent Inhibition: Calculate the percentage of IL-1β inhibition for each concentration of

NK7-902 using the following formula:

% Inhibition = (1 - [ (IL-1β)Sample - (IL-1β)Unstimulated ] / [ (IL-1β)LPS Control - (IL-

1β)Unstimulated ] ) * 100

IC₅₀ Determination: Plot the percent inhibition against the log concentration of NK7-902. Use

a non-linear regression (log(inhibitor) vs. response -- variable slope) to determine the IC₅₀

value, which is the concentration of NK7-902 that causes 50% inhibition of IL-1β production.

Data Presentation
Table 1: Example Raw ELISA Data (Absorbance at 450 nm)
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Well ID Content OD₁ OD₂ Mean OD

A1, B1 Blank (0 pg/mL) 0.052 0.054 0.053

C1, D1
Standard (15.6

pg/mL)
0.115 0.119 0.117

E1, F1
Standard (62.5

pg/mL)
0.358 0.364 0.361

G1, H1
Standard (250

pg/mL)
1.102 1.110 1.106

A2, B2
Standard (1000

pg/mL)
2.451 2.463 2.457

C2, D2
Unstimulated

Control
0.088 0.092 0.090

E2, F2
LPS Control

(Vehicle)
1.855 1.865 1.860

G2, H2
LPS + NK7-902

(0.01 nM)
1.681 1.673 1.677

A3, B3
LPS + NK7-902

(0.1 nM)
1.150 1.162 1.156

C3, D3
LPS + NK7-902

(1 nM)
0.543 0.535 0.539

E3, F3
LPS + NK7-902

(10 nM)
0.189 0.195 0.192

G3, H3
LPS + NK7-902

(100 nM)
0.095 0.091 0.093

Table 2: Calculated IL-1β Concentration and Inhibition by NK7-902
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Treatment Group Mean IL-1β (pg/mL) Std. Deviation % Inhibition

Unstimulated Control 15.2 1.8 N/A

LPS Control (Vehicle) 750.5 35.1 0%

LPS + NK7-902 (0.01

nM)
670.1 28.9 10.9%

LPS + NK7-902 (0.1

nM)
465.8 21.4 38.7%

LPS + NK7-902 (1

nM)
215.3 15.7 72.8%

LPS + NK7-902 (10

nM)
65.7 8.2 93.1%

LPS + NK7-902 (100

nM)
17.1 2.5 99.8%

Calculated IC₅₀ ~0.15 nM N/A N/A

Note: The data presented in these tables are hypothetical and for illustrative purposes only.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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